N-[4-(2-Hydroxyethoxy)-3-nitrophenyl]acetamide

• IUPAC Name: N-[4-(2-hydroxyethoxy)-3-nitrophenyl]acetamide
• InChI: InChI=1S/C10H12N2O5/c1-7(14)11-8-2-3-10(17-5-4-13)9(6-8)12(15)16/h2-3,6,13H,4-5H2,1H3,(H,11,14)
• InChI Key: BKDUSJRNVDOBMP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OCCO)[N+](=O)[O-]
• Molecular Formula: C10H12N2O5
• Molecular Weight: 240.21 g/mol

Description

N-[4-(2-Hydroxyethoxy)-3-nitrophenyl]acetamide, commonly known as HENA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. HENA is a nitroaromatic compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of HENA is not fully understood. However, it has been suggested that HENA may act by inhibiting the production of inflammatory mediators, such as prostaglandins and leukotrienes. HENA may also act by blocking the activation of transcription factors, such as nuclear factor kappa B (NF-κB), which play a role in the regulation of inflammation.
Biochemical and Physiological Effects:
HENA has been shown to have anti-inflammatory and analgesic effects in animal models. HENA has also been shown to reduce the production of reactive oxygen species (ROS), which play a role in the development of inflammation and oxidative stress. HENA has been shown to have a low toxicity profile, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One advantage of using HENA in lab experiments is its low toxicity profile. HENA has also been shown to have good solubility in water and organic solvents, making it easy to handle in lab experiments. However, one limitation of using HENA in lab experiments is its potential to react with other compounds, which may affect the accuracy of the results.

Future Directions

There are several future directions for the research on HENA. One direction is the development of new drugs based on the anti-inflammatory and analgesic properties of HENA. Another direction is the synthesis of new compounds using HENA as a precursor. Additionally, further research is needed to fully understand the mechanism of action of HENA and its potential applications in various fields.
Conclusion:
In conclusion, HENA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. HENA can be synthesized using different methods, and it has been shown to have anti-inflammatory and analgesic properties. HENA has a low toxicity profile, making it a potential candidate for the development of new drugs. There are several future directions for the research on HENA, including the development of new drugs and the synthesis of new compounds using HENA as a precursor.

Scientific Research Applications

HENA has been used in various scientific research applications, including the development of new drugs and as a precursor for the synthesis of other compounds. HENA has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. HENA has also been used as a precursor for the synthesis of other compounds, such as N-[4-(2-hydroxyethyl)phenyl]acetamide, which has been shown to have antitumor activity.